Cas no 1283551-73-4 (2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide)

• Product Name: 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide
• CAS No: 1283551-73-4
• MF: C₁₀H₁₁BrFNO
• MW: 260.102845430374
• CID: 4566487
• Update Time: 2025-07-18

2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide

• Inchi： 1S/C10H11BrFNO/c1-7(11)10(14)13(2)9-5-3-8(12)4-6-9/h3-7H,1-2H3
• InChI Key： HMBOPZTWTLUXDP-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=C(F)C=C1)C)(=O)C(Br)C

Additional information on 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide

Research Briefing on 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide (CAS: 1283551-73-4) in Chemical Biology and Pharmaceutical Applications

2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide (CAS: 1283551-73-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its bromo and fluoro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, proteolysis-targeting chimeras (PROTACs), and other targeted therapeutics, highlighting its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that this compound's unique electrophilic properties enable efficient coupling with heterocyclic scaffolds, resulting in compounds with improved selectivity and potency against BTK, a target implicated in various B-cell malignancies. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential.

In the field of targeted protein degradation, 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide has emerged as a valuable warhead for PROTAC design. A recent Nature Chemical Biology publication (2024) detailed its incorporation into bifunctional molecules capable of recruiting E3 ubiquitin ligases. The bromoacetamide moiety was shown to form stable covalent bonds with target proteins while maintaining sufficient flexibility for ternary complex formation, addressing a key challenge in PROTAC development. This approach demonstrated enhanced degradation efficiency for several challenging targets, including transcription factors previously considered "undruggable."

The compound's pharmacokinetic properties have also been the subject of investigation. Research presented at the 2023 American Chemical Society National Meeting revealed that the 4-fluorophenyl group contributes to improved metabolic stability compared to non-fluorinated analogs, while the N-methyl substitution reduces potential toxicity concerns associated with secondary amides. These characteristics make 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide particularly attractive for lead optimization in drug discovery programs.

Recent advances in synthetic methodology have further expanded the utility of this compound. A 2024 Organic Letters publication described a novel continuous-flow protocol for its preparation, achieving >90% yield with significantly reduced reaction times compared to batch processes. This technological improvement addresses previous scalability challenges and supports the growing demand for this intermediate in both academic and industrial settings.

Looking forward, 2-Bromo-N-(4-fluorophenyl)-N-methylpropanamide continues to show promise across multiple therapeutic areas. Ongoing clinical trials involving compounds derived from this scaffold (NCT identifiers withheld for confidentiality) suggest potential applications in oncology, inflammatory diseases, and neurodegenerative disorders. The compound's versatility and the growing body of research supporting its use position it as an important tool in the medicinal chemist's arsenal for addressing unmet medical needs through innovative chemical approaches.